Cas no 2172068-85-6 (2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid)
2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid
- 2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid
- 2172068-85-6
- EN300-1533423
-
- Inchi: 1S/C26H29N3O6/c30-23(27-12-21(25(32)33)16-6-5-7-16)13-28-24(31)14-29-26(34)35-15-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,8-11,16,21-22H,5-7,12-15H2,(H,27,30)(H,28,31)(H,29,34)(H,32,33)
- InChI Key: UMXGPHVDTUXVRV-UHFFFAOYSA-N
- SMILES: OC(C(CNC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)C1CCC1)=O
Computed Properties
- Exact Mass: 479.20563565g/mol
- Monoisotopic Mass: 479.20563565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 134Ų
2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1533423-0.05g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-0.1g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-0.25g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-0.5g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-1.0g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-2.5g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-5.0g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-10.0g |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1533423-50mg |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1533423-100mg |
2-cyclobutyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}propanoic acid |
2172068-85-6 | 100mg |
$2963.0 | 2023-09-26 |
2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid
Introduction to 2-Cyclobutyl-3-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic Acid (CAS No. 2172068-85-6)
2-Cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid (CAS No. 2172068-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and multiple amide functionalities. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The cyclobutyl group, on the other hand, introduces conformational constraints that can enhance the stability and bioavailability of the compound. The presence of multiple amide functionalities further adds to its versatility, allowing for the formation of stable secondary structures and interactions with biological targets.
Recent studies have highlighted the potential of 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.
Another area of interest is the use of this compound in cancer research. A 2020 study published in Cancer Research reported that 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the disruption of key signaling pathways that are essential for cancer cell survival and proliferation. These findings suggest that this compound could be developed into a novel anticancer agent with high specificity and reduced side effects.
In addition to its therapeutic potential, 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of peptidomimetics and other bioactive compounds. For example, a 2019 study published in Organic Letters described a novel synthetic route to this compound using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the final product.
The pharmacokinetic properties of 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid have also been investigated. A 2018 study published in Pharmaceutical Research found that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic applications. Ongoing clinical trials are currently evaluating the safety and efficacy of 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid in various disease models. Preliminary results from these trials have been encouraging, with no significant adverse effects reported to date.
In conclusion, 2-cyclobutyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}propanoic acid (CAS No. 2172068-85-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
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